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Compound of Interest

Compound Name:
N-Methyl-d3-4-pyridone-3-

carboxamide

Cat. No.: B1165202 Get Quote

N-Methyl-d3-4-pyridone-3-carboxamide is the deuterated form of N-Methyl-4-pyridone-3-

carboxamide, a significant metabolite of nicotinamide (a form of vitamin B3). Its primary and

critical application in the scientific community is as a stable isotope-labeled internal standard for

the accurate quantification of its unlabeled counterpart in complex biological matrices using

mass spectrometry-based assays.[1][2] The incorporation of three deuterium atoms on the N-

methyl group provides a mass shift that allows for its clear differentiation from the endogenous

analyte, without significantly altering its chemical and physical behavior during sample

preparation and analysis. This guide provides a comprehensive overview of the fundamental

properties, synthesis, and application of N-Methyl-d3-4-pyridone-3-carboxamide as an

internal standard in bioanalytical method development.

Physicochemical Properties
A summary of the key physicochemical properties of N-Methyl-d3-4-pyridone-3-carboxamide
is presented in the table below.
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Property Value Source

Chemical Name
N-(methyl-d3)-4-oxo-1,4-

dihydropyridine-3-carboxamide
[1]

Molecular Formula C₇H₅D₃N₂O₂ [2]

Molecular Weight 155.17 g/mol [1]

CAS Number 1207384-47-1 [2]

Appearance White to off-white solid [1]

Solubility Soluble in DMSO [1]

Synthesis and Isotopic Labeling
The synthesis of N-Methyl-d3-4-pyridone-3-carboxamide involves the methylation of a

suitable precursor with a deuterated methylating agent. A common and efficient method is the

reaction of 4-pyridone-3-carboxamide with deuterated iodomethane (CD₃I).

Synthetic Workflow
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Synthesis of N-Methyl-d3-4-pyridone-3-carboxamide

4-Pyridone-3-carboxamide

N-Methylation

Deuterated Iodomethane (CD₃I)

N-Methyl-d3-4-pyridone-3-carboxamide

Analytical Characterization Workflow

N-Methyl-d3-4-pyridone-3-carboxamide Standard

LC-MS/MS Analysis

NMR Spectroscopy

Purity and Identity Confirmation
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Bioanalytical Workflow

Biological Sample (e.g., Plasma)

Spike with N-Methyl-d3-4-pyridone-3-carboxamide (IS)

Sample Preparation (e.g., Protein Precipitation or SPE)

LC-MS/MS Analysis

Data Processing and Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1165202#n-methyl-d3-4-pyridone-3-carboxamide-
fundamental-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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